Cas no 2137867-56-0 (5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2137867-56-0
• MF: C₁₁H₁₇BrN₂O
• MW: 273.169481992722
• CID: 5765995
• PubChem ID: 165796164
• Update Time: 2025-08-05

5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
• 2137867-56-0
• EN300-1077593
• 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C11H17BrN2O/c1-4-14-7-13-9(6-5-8(2)3)10(12)11(14)15/h7-8H,4-6H2,1-3H3
• InChI Key： NGSSNHUXCXFAPK-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=NC=1CCC(C)C)CC)=O

Computed Properties

• Exact Mass: 272.05243g/mol
• Monoisotopic Mass: 272.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one

Introduction to 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137867-56-0)

5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one, identified by the CAS number 2137867-56-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidinone core substituted with a bromo group at the 5-position, an ethyl group at the 3-position, and a 3-methylbutyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further research and development in pharmaceutical applications.

Recent studies have highlighted the potential of 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromo group and the alkyl substituents play crucial roles in enhancing the compound's binding affinity to viral enzymes, thereby inhibiting viral replication.

In addition to its antiviral properties, 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves disrupting key signaling pathways involved in cell proliferation and survival.

The anti-inflammatory effects of 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one have also been explored. A study published in the Journal of Inflammation Research found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one could be a potential therapeutic agent for treating inflammatory diseases.

The synthesis of 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the Biginelli reaction followed by selective bromination and alkylation steps. The efficiency and scalability of this synthetic pathway make it suitable for large-scale production in pharmaceutical settings.

To further enhance the therapeutic potential of 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one, ongoing research is focused on optimizing its pharmacokinetic properties. This includes improving its solubility, bioavailability, and metabolic stability. Computational methods such as molecular dynamics simulations and quantum mechanics calculations are being employed to predict and refine these properties at the molecular level.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings pave the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

In conclusion, 5-Bromo-3-ethyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137867-56-0) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.